Cas no 1261928-37-3 (3-Chloro-5-(3-methoxyphenyl)phenol)

• Product Name: 3-Chloro-5-(3-methoxyphenyl)phenol
• CAS No: 1261928-37-3
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18315486
• CID: 2764083
• PubChem ID: 53221225
• Update Time: 2025-10-31

3-Chloro-5-(3-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261928-37-3
• 5-Chloro-3'-methoxy[1,1'-biphenyl]-3-ol
• MFCD18315486
• 3-Chloro-5-(3-methoxyphenyl)phenol, 95%
• 3-CHLORO-5-(3-METHOXYPHENYL)PHENOL
• DTXSID50685886
• 3-Chloro-5-(3-methoxyphenyl)phenol

• MDL： MFCD18315486
• Inchi： 1S/C13H11ClO2/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3
• InChI Key： AYTFRSHIEJNYQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-5-(3-methoxyphenyl)phenol

3-Chloro-5-(3-methoxyphenyl)phenol (CAS No. 1261928-37-3): An Overview of Its Structure, Properties, and Applications

3-Chloro-5-(3-methoxyphenyl)phenol (CAS No. 1261928-37-3) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the structural details, physicochemical properties, and potential applications of 3-Chloro-5-(3-methoxyphenyl)phenol.

The molecular formula of 3-Chloro-5-(3-methoxyphenyl)phenol is C₁₄H₁₂ClO₂, with a molecular weight of approximately 247.70 g/mol. The compound consists of a phenolic ring substituted with a chlorine atom at the 3-position and a 3-methoxyphenyl group at the 5-position. This unique substitution pattern imparts specific chemical and biological properties to the molecule.

In terms of its physical properties, 3-Chloro-5-(3-methoxyphenyl)phenol is a solid at room temperature and is slightly soluble in water. It is more soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it suitable for various experimental conditions and formulations.

The chemical stability of 3-Chloro-5-(3-methoxyphenyl)phenol is an important consideration for its use in research and development. It is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, the compound should be stored in a cool, dry place to maintain its integrity over time.

In recent years, 3-Chloro-5-(3-methoxyphenyl)phenol has been the subject of numerous studies exploring its biological activities and potential therapeutic applications. One notable area of research is its antioxidant properties. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of antioxidants in pharmaceutical formulations.

Beyond its antioxidant activity, 3-Chloro-5-(3-methoxyphenyl)phenol has also been investigated for its anti-inflammatory effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. These findings suggest that 3-Chloro-5-(3-methoxyphenyl)phenol could be a valuable component in anti-inflammatory drugs or supplements.

The potential anticancer properties of 3-Chloro-5-(3-methoxyphenyl)phenol have also been explored. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. While further research is needed to fully understand its mechanisms of action, these initial findings are encouraging and warrant further investigation.

In addition to its biological activities, 3-Chloro-5-(3-methoxyphenyl)phenol has been studied for its potential use in materials science. The compound's unique structure and functional groups make it suitable for various applications, including the synthesis of advanced materials and polymers. Researchers have explored its use as a building block for creating novel materials with specific properties such as enhanced mechanical strength or improved thermal stability.

The synthesis of 3-Chloro-5-(3-methoxyphenyl)phenol has been optimized through various methods to improve yield and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group modifications. These methods have been refined to ensure high efficiency and reproducibility, making the compound readily available for research purposes.

Safety considerations are paramount when handling any chemical compound, including 3-Chloro-5-(3-methoxyphenyl)phenol. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas.

In conclusion, 3-Chloro-5-(3-methoxyphenyl)phenol (CAS No. 1261928-37-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features confer specific chemical and biological properties that make it an attractive candidate for various uses. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, highlighting its significance in the scientific community.